Cas no 1379312-03-4 (5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine)

• Product Name: 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine
• CAS No: 1379312-03-4
• MF: C₈H₆BrIN₂
• MW: 336.955112934113
• MDL: MFCD16250384
• CID: 4781830
• Update Time: 2025-06-23

5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine

• MDL： MFCD16250384
• Inchi： 1S/C8H6BrIN2/c1-5-8(10)12-6(9)3-2-4-7(12)11-5/h2-4H,1H3
• InChI Key： CQTVIWDXXBVLIN-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C2C=CC=C(N21)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• XLogP3: 3.9
• Topological Polar Surface Area: 17.3

Additional information on 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine

Introduction to 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS No. 1379312-03-4)

5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine (CAS No. 1379312-03-4) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both bromo and iodo substituents, make it an attractive scaffold for further chemical modifications and drug discovery efforts.

The imidazopyridine core is a fused ring system consisting of an imidazole ring and a pyridine ring, which provides a rich chemical environment for interactions with biological targets. The 5-bromo and 3-iodo substituents are particularly valuable due to their reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in the synthesis of complex organic molecules. These reactions allow for the introduction of diverse functional groups at specific positions on the imidazopyridine framework, enabling the creation of novel derivatives with tailored biological properties.

In recent years, there has been a growing interest in imidazopyridine derivatives as pharmacological agents. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of halogen atoms in the molecule enhances its bioavailability and facilitates further derivatization, making it a valuable starting point for drug design.

One of the most compelling aspects of 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine is its potential application in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that can selectively interact with specific proteins or enzymes involved in disease pathways. For instance, studies have shown that certain imidazopyridine derivatives can inhibit kinases and other enzymes that are overexpressed in cancer cells, thereby blocking tumor growth and proliferation.

The synthesis of 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The introduction of the bromo and iodo substituents is achieved through halogenation reactions, which can be performed using various reagents such as N-bromosuccinimide (NBS) or iodine sources like N-Iodosuccinimide (NIS). These reactions require careful optimization to ensure high yield and purity.

The compound's reactivity also makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used to construct polycyclic systems by undergoing further functionalization at the remaining reactive sites. This flexibility allows chemists to explore a wide range of structural motifs and discover new pharmacophores with enhanced biological activity.

In the context of medicinal chemistry, 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine has been investigated for its potential as an antiviral agent. Preliminary studies have suggested that derivatives of this compound may interfere with viral replication by inhibiting key enzymes or binding to viral proteins. This area of research is particularly relevant given the ongoing global health challenges posed by emerging infectious diseases.

The compound's role in drug discovery extends beyond its use as a starting material. It has also been employed in the development of probes for biochemical assays and as a tool compound to study enzyme mechanisms. By incorporating fluorescent or other reporter groups into the molecule, researchers can gain insights into cellular processes and identify new therapeutic targets.

The synthetic strategies used to prepare 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine have evolved over time, reflecting advances in organic chemistry methodology. Modern synthetic approaches often incorporate transition metal catalysis to improve efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have become increasingly popular for constructing complex heterocyclic frameworks with high precision.

The pharmaceutical industry has taken notice of the potential applications of this compound and has invested in its commercial production. Several companies now offer 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine as a research chemical, making it readily available to academic institutions and biotechnology firms engaged in drug discovery programs. This accessibility has accelerated the pace of innovation in this field.

The future prospects for 5-Bromo-3-iodo-2-methylimidazo[1,2-a]pyridine are promising, with ongoing research exploring new synthetic routes and expanding its applications in medicine. As our understanding of biological systems grows, so too does the demand for sophisticated molecular tools like this one. By continuing to investigate its properties and potential uses, scientists can unlock new possibilities for treating diseases and improving human health.